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Compound of Interest

Compound Name: 4-Hydroxy-7-Methoxycoumarin

CAS No.: 17275-15-4

Cat. No.: B1173585

Get Quote

Executive Summary
4-Hydroxy-7-Methoxycoumarin (4H-7MTC) is a bioactive benzo-α-pyrone distinct from the

canonical "simple coumarins" (e.g., umbelliferone) due to the presence of a hydroxyl group at

the C4 position. While simple coumarins are ubiquitous in the plant kingdom, 4-

hydroxycoumarins are rarer, arising through a distinct biosynthetic machinery involving Type III

Polyketide Synthases (PKS).[1]

This guide provides a technical deep-dive into the botanical origins, unique biosynthetic

pathways, and isolation protocols for 4H-7MTC. It is designed for drug discovery scientists

targeting the anti-inflammatory (NF-κB/MAPK inhibition) and neuroprotective potential of this

scaffold.

Part 1: Chemical Identity & Structural Context
To understand the biosynthesis, one must first distinguish the numbering system. 4H-7MTC is

often confused with its isomer, 7-hydroxy-4-methoxycoumarin, but the metabolic origins differ.
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Property Specification

IUPAC Name 4-hydroxy-7-methoxy-2H-chromen-2-one

Common Isomer
Distinct from Scopoletin (7-hydroxy-6-methoxy)

and Umbelliferone (7-hydroxy).

Core Scaffold
4-Hydroxycoumarin (Anticoagulant

pharmacophore).[1][2][3]

Key Substituents
C4-Hydroxyl (Enol form of the 2,4-dione

system); C7-Methoxy.[4][5]

pKa
~4.2 (Acidic 4-OH group, allowing salt

formation).

Part 2: Natural Sources (Botanical Distribution)
Unlike simple coumarins found in Apiaceae and Fabaceae, the 4-hydroxycoumarin derivatives

are more restricted, often appearing in specific genera of the Rutaceae family.

Primary Botanical Sources
Genus/Species Family Tissue Localization Abundance Notes

Ruta chalepensis Rutaceae Aerial parts, Leaves

Primary natural

source; often co-

occurs with chalepin.

Clausenaspp. Rutaceae Roots/Bark

Genus known for

carbazole alkaloids

and coumarins.

Boenninghauseniaspp

.
Rutaceae Whole plant

Secondary source of

4-hydroxycoumarin

derivatives.[4]

Lonicera japonica Caprifoliaceae Caulis (Stem)

Trace presence; often

associated with anti-

inflammatory

fractions.[4]
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Field Insight: In Ruta species, 4H-7MTC accumulation is often stress-responsive. Harvest timing

should coincide with high UV exposure or fungal challenge, which upregulates the PKS

machinery responsible for its formation.

Part 3: Biosynthetic Machinery
This is the critical technical differentiator. Standard coumarins (like umbelliferone) are formed

via the phenylpropanoid pathway involving ortho-hydroxylation of p-coumaric acid and

spontaneous lactonization.

4-Hydroxycoumarins, including 4H-7MTC, are biosynthesized via a Type III Polyketide

Synthase (PKS) mechanism, similar to the formation of flavonoids but using different starter

units.[1]

The Type III PKS Pathway
The formation of the 4-hydroxy-2-pyrone ring (the lactone core) requires the condensation of a

CoA ester with malonyl-CoA.[6]

Precursor Supply: The pathway likely initiates with 4-Methoxy-Salicoyl-CoA (or 2,4-

dihydroxybenzoyl-CoA followed by methylation).

Chain Assembly (PKS Action): A specific Type III PKS, functionally analogous to Biphenyl

Synthase (BIS) or Benzalacetone Synthase, catalyzes the condensation of the starter unit

with one molecule of malonyl-CoA.

Cyclization: Unlike chalcone synthase (which uses 3 malonyl-CoAs), this enzyme performs a

single condensation followed by a Claisen cyclization to form the stable 4-hydroxycoumarin

ring.

Pathway Visualization
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The following diagram illustrates the divergence of 4H-7MTC biosynthesis from the standard

phenylpropanoid pathway.
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Click to download full resolution via product page

Caption: Biosynthesis of 4H-7MTC via Type III PKS condensation of a benzoyl-CoA starter with

malonyl-CoA, contrasting with standard coumarin formation.

Part 4: Extraction & Isolation Protocol
Isolating 4H-7MTC requires separating it from structurally similar furanocoumarins (e.g.,

chalepin) often present in Ruta. The acidity of the 4-OH group is the key lever for purification.

Step-by-Step Workflow
1. Extraction

Source Material: Dried aerial parts of Ruta chalepensis (1 kg).

Solvent: Methanol (MeOH) or Ethanol (EtOH) (80% v/v).

Procedure: Ultrasonic-assisted extraction (UAE) at 40°C for 3 cycles (30 min each).

Concentration: Evaporate solvent under reduced pressure to yield crude extract.

2. Acid-Base Fractionation (Crucial Step)
Because 4-hydroxycoumarins are acidic (pKa ~4.2), they can be selectively extracted into

alkaline water.

Dissolve crude extract in Ethyl Acetate (EtOAc).

Partition 1: Wash EtOAc with 5% NaHCO₃ (aq).

Result: Neutral coumarins remain in EtOAc. 4H-7MTC moves to the aqueous phase as a

salt.

Acidification: Acidify the aqueous phase to pH 2.0 using 1M HCl.

Partition 2: Re-extract the acidified aqueous phase with fresh EtOAc.

Result: 4H-7MTC returns to the organic phase, separated from neutral lipids and

furanocoumarins.
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3. Chromatographic Purification
Stationary Phase: Silica Gel 60 (230-400 mesh).

Mobile Phase: Gradient of Chloroform:Methanol (100:0 → 90:10).

Detection: TLC visualization under UV 365 nm (blue fluorescence). 4H-7MTC typically

fluoresces intensely.

Analytical Characterization (Validation)
To confirm identity, compare spectral data against these standard values:

¹H-NMR (CDCl₃, 400 MHz):

δ 2.73 (s, 3H) - If acetylated derivative.

δ 3.89 (s, 3H, -OCH₃ at C7).[7]

δ 6.72 (d, J=2.1 Hz, H-8).

δ 6.85 (dd, J=8.9, 2.1 Hz, H-6).[7]

δ 7.92 (d, J=8.9 Hz, H-5).[7]

MS (ESI):m/z 193 [M+H]⁺.
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biosynthesis-of-4-hydroxy-7-methoxycoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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